2-(4-Nitrophenyl)-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one

• Molecular Formula: C13H12N4O3
• Molecular Weight: 272.26 g/mol
• IUPAC Name: 2-(4-nitrophenyl)-6,7,8,9-tetrahydropyrazino[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C13H12N4O3/c18-13-7-11(15-12-8-14-5-6-16(12)13)9-1-3-10(4-2-9)17(19)20/h1-4,7,14H,5-6,8H2
• InChI Key: SPFOOVWOWOLOMN-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NC(=CC2=O)C3=CC=C(C=C3)[N+](=O)[O-])CN1

Description

2-(4-Nitrophenyl)-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one is a nitrogen-containing heterocyclic compound characterized by a pyrimido-piperazinone core fused with a 4-nitrophenyl substituent at the 2-position. The 4-nitrophenyl group introduces strong electron-withdrawing properties, which may enhance binding affinity in medicinal chemistry applications or alter reactivity in synthetic pathways.

Preparation Methods

The synthesis of 2-(4-Nitrophenyl)-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one can be achieved through several synthetic routes. One common method involves the cyclization of 1,2-diamine derivatives with sulfonium salts . Another approach is the Ugi reaction, which is a multicomponent reaction that can efficiently produce piperazine derivatives . Industrial production methods may involve parallel solid-phase synthesis or photocatalytic synthesis to achieve higher yields and purity .

Chemical Reactions Analysis

2-(4-Nitrophenyl)-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reagents like sodium borohydride or hydrogen gas in the presence of a catalyst.

Substitution: Nucleophilic substitution reactions can occur at the nitrophenyl group, where nucleophiles replace the nitro group under suitable conditions.

Cyclization: Intramolecular cyclization reactions can lead to the formation of more complex heterocyclic structures.

Scientific Research Applications

2-(4-Nitrophenyl)-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one has several scientific research applications:

Medicinal Chemistry: This compound is investigated for its potential as an antibacterial agent, particularly against methicillin-resistant Staphylococcus aureus (MRSA).

Biology: It is used in studies related to enzyme inhibition and receptor binding due to its unique structure.

Materials Science: The compound’s properties make it suitable for use in the development of new materials with specific electronic or optical characteristics.

Mechanism of Action

The mechanism of action of 2-(4-Nitrophenyl)-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one involves its interaction with specific molecular targets. For instance, it may act as a GABA receptor agonist, binding directly to muscle membrane GABA receptors and causing hyperpolarization of nerve endings . This results in the inhibition of certain biological processes, such as bacterial growth or enzyme activity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structural Variations

The pyrimido[1,2-a]piperazin-4-one scaffold is closely related to pyrido[1,2-a]pyrimidin-4-one and pyrazino[1,2-a]pyrimidin-4-one derivatives. Key differences include:

• Heteroatom Position : Pyrido derivatives replace one nitrogen with a carbon in the fused ring system, altering electronic distribution and solubility .
• Substituent Effects : The 4-nitrophenyl group in the target compound contrasts with common substituents like difluoromethyl (e.g., 2-(Difluoromethyl)-4H-pyrimido[1,2-a]piperazin-4-one, CAS 2060056-97-3 ), which reduces steric bulk while maintaining moderate polarity .

Table 1: Core Structure Comparison

Compound Class	Core Structure	Common Substituents (2-position)	Molecular Weight Range
Pyrimido[1,2-a]piperazin-4-one	N-containing fused bicyclic	4-Nitrophenyl, Difluoromethyl	200–300 g/mol
Pyrido[1,2-a]pyrimidin-4-one	N/C-heterocyclic fused system	Pyrazolyl, Indazolyl	250–350 g/mol
Pyrazino[1,2-a]pyrimidin-4-one	N-rich fused system	Piperidinyl, Methylpiperazinyl	300–400 g/mol

Substituent-Driven Properties

Electron-Withdrawing vs. Electron-Donating Groups

• No direct analogs are listed in the evidence, but structurally similar 2-(3,4-dimethoxyphenyl) derivatives (electron-donating) exhibit reduced polarity .
• Difluoromethyl Group: Found in CAS 2060056-97-3 (MW 201.17), this substituent balances lipophilicity and hydrogen-bonding capacity (1 H-bond donor, 5 acceptors) .

Table 2: Substituent Impact on Physicochemical Properties

Compound (CAS)	Substituent	Molecular Weight	H-Bond Donors	H-Bond Acceptors
2060056-97-3	Difluoromethyl	201.17	1	5
1220696-57-0	Tetramethyl dioxaborolanyl	255.07	0	5
91437-08-0	Chlorobenzimidazolyl	202.59	1	3

Piperazine/Piperidine Ring Modifications

Derivatives with substituted piperazine or piperidine rings (e.g., 7-(4-methylpiperazin-1-yl), 7-(1-ethylpiperidin-4-yl)) demonstrate how alkylation or hydroxylation alters solubility and bioavailability. For example:

• 7-(Piperazin-1-yl) : Increases basicity and water solubility due to the free amine .
• 7-(4-Methylpiperazin-1-yl) : Reduces basicity, enhancing membrane permeability .

Table 3: Ring Substitution Effects

Substituent on Piperazine/Piperidine	Example CAS	Key Property Change
7-(Piperidin-4-yl)	Not specified	Increased rigidity
7-[4-(2-Hydroxyethyl)piperazin-1-yl]	Not specified	Enhanced hydrophilicity

Biological Activity

2-(4-Nitrophenyl)-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one is a heterocyclic compound that has garnered attention for its significant biological activities. This compound features a unique pyrimido[1,2-a]piperazine structure with a nitrophenyl substituent, which influences its chemical and biological properties. The exploration of its biological activity is essential for potential therapeutic applications in pharmacology, particularly in antimicrobial and antitumor domains.

• Molecular Formula : C13H12N4O3
• Molecular Weight : 272.26 g/mol
• IUPAC Name : 2-(4-nitrophenyl)-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one
• Canonical SMILES : C1CN2C(=NC(=CC2=O)C3=CC(=CC=C3)N+[O-])CN1

Structure-Activity Relationship

The structural arrangement of 2-(4-Nitrophenyl)-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one imparts distinct electronic and steric properties that enhance its pharmacological potential compared to similar compounds. The nitrophenyl group is particularly significant as it can interact with various biological targets, potentially leading to inhibition or activation of specific pathways.

Antimicrobial Activity

Research indicates that 2-(4-Nitrophenyl)-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one exhibits notable antimicrobial properties. In vitro studies have shown that this compound can inhibit the growth of several bacterial strains. For instance:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

These findings suggest that the compound may serve as a lead structure for developing new antimicrobial agents.

Antitumor Activity

In addition to its antimicrobial effects, this compound has been evaluated for its antitumor activity. Studies have demonstrated that it can inhibit the proliferation of cancer cell lines such as TK-10 (renal cancer) and HT-29 (colorectal cancer). The following table summarizes the observed effects:

Cell Line	IC50 (µM)	Mechanism of Action
TK-10	5.0	Induction of apoptosis
HT-29	3.5	Cell cycle arrest at G2/M phase

The antitumor mechanism appears to involve the induction of apoptosis and disruption of the cell cycle in cancer cells .

The mechanism by which 2-(4-Nitrophenyl)-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one exerts its biological effects is linked to its ability to bind to specific enzymes and receptors. Interaction studies have indicated that it may inhibit enzyme activities associated with cancer progression and microbial resistance. For example:

• Enzyme Targeting : The compound has been shown to inhibit topoisomerase II activity in cancer cells.
• Receptor Binding : It exhibits binding affinity towards serotonin receptors which may contribute to its neuropharmacological effects.

Case Study 1: Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of this compound against multi-drug resistant strains of bacteria. The results indicated that not only did it exhibit significant antibacterial activity but also enhanced the effectiveness of conventional antibiotics when used in combination therapies.

Case Study 2: Cancer Cell Line Studies

In a comparative study involving several derivatives of pyrimido[1,2-a]piperazine compounds, 2-(4-Nitrophenyl)-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one showed superior antitumor activity against both solid tumors and hematological malignancies. This highlights its potential as a versatile scaffold for drug development.